3,5,7-Trimethyl-1-benzofuran-2-carboxylic acid
Overview
Description
“3,4,7-Trimethyl-1-benzofuran-2-carboxylic acid” is a benzofuran derivative with the molecular formula C12H12O3 and a molecular weight of 204.23 . It is a powder at room temperature .
Synthesis Analysis
While specific synthesis methods for “3,5,7-Trimethyl-1-benzofuran-2-carboxylic acid” are not available, benzofuran derivatives can be synthesized through various methods. For instance, one-pot etherification and dehydrative cyclization of o-hydroxyacetophenones under basic conditions is a commonly employed strategy . Another method involves the cyclization of aryl acetylenes using transition-metal catalysis .Molecular Structure Analysis
The InChI code for “3,4,7-Trimethyl-1-benzofuran-2-carboxylic acid” is 1S/C12H12O3/c1-6-4-5-7(2)10-9(6)8(3)11(15-10)12(13)14/h4-5H,1-3H3,(H,13,14) .Chemical Reactions Analysis
Benzofuran derivatives can undergo various chemical reactions. For example, 3-Methylbenzofuran-2-carboxylic acid, another benzofuran derivative, undergoes palladium-catalyzed cross-coupling reaction with 4-iodoanisole and diphenyliodonium triflate under different reaction conditions to form the corresponding biaryl .Physical And Chemical Properties Analysis
The melting point of “3,4,7-Trimethyl-1-benzofuran-2-carboxylic acid” is 244-245°C . The predicted boiling point is 369.2±37.0°C, and the predicted density is 1.217±0.06 g/cm3 .Scientific Research Applications
Molecular Docking and Biological Activities
Structural optimization and molecular docking analysis of benzofuran-carboxylic acids derivatives, including 1-benzofuran-2-carboxylic acid, have shown that these compounds can act as inhibitors against cancer and microbial diseases. Their biological activities were explored through molecular docking, demonstrating potential for therapeutic applications in combating various diseases. This research also investigated the compounds' electronic, vibrational properties and their nonlinear optical properties, offering insights into their reactivity and potential utility in various scientific applications (Sagaama et al., 2020).
Coordination Chemistry and Synthesis Pathways
Studies on benzofuran synthesis, including (E)-3-(1-Benzofuran-2-yl)propenoic acid, have provided valuable insights into coordination reactions and the synthesis of complex compounds. These efforts have led to the development of novel compounds with potential applications in material science and coordination chemistry (Mojumdar et al., 2009).
Supramolecular Interactions and Crystallography
Research focusing on the supramolecular interactions and crystallography of benzofuran derivatives has unveiled the compound's ability to engage in complex hydrogen bonding and pi-pi interactions. These findings are crucial for understanding the compound's behavior in solid-state forms and have implications for designing new materials and pharmaceuticals (Titi & Goldberg, 2009).
Antimicrobial Properties
Studies on derivatives of benzofuran, such as 3 H-Spiro[1-benzofuran-2,1’-cyclohexane], have shown significant antimicrobial properties against Gram-positive bacteria. This research underscores the potential of benzofuran derivatives as a basis for developing new antimicrobial agents (Urzúa et al., 2008).
Pim-1 Inhibition for Cancer Therapy
The discovery of novel benzofuran-2-carboxylic acids as potent inhibitors of Pim-1, a protein kinase implicated in cancer progression, highlights the therapeutic potential of these compounds in cancer treatment. This research demonstrates the effectiveness of these compounds in enzyme assays, suggesting their utility as a novel class of cancer therapeutics (Xiang et al., 2011).
Safety and Hazards
Mechanism of Action
Target of Action
Benzofuran compounds, a class to which this compound belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may interact with a variety of cellular targets, potentially including enzymes, receptors, and other proteins involved in these pathways.
Mode of Action
Benzofuran derivatives have been found to exhibit diverse pharmacological activities, suggesting that they may interact with their targets in a variety of ways . These interactions could lead to changes in the activity or function of the target proteins, resulting in the observed biological effects.
Biochemical Pathways
Given the broad range of biological activities exhibited by benzofuran compounds, it is likely that this compound affects multiple pathways . These could include pathways involved in cell growth and proliferation (relevant to its potential anti-tumor activity), bacterial growth (relevant to its potential antibacterial activity), oxidative stress responses (relevant to its potential anti-oxidative activity), and viral replication (relevant to its potential anti-viral activity).
Result of Action
Based on the known biological activities of benzofuran compounds, potential effects could include inhibition of cell growth or proliferation (in the case of anti-tumor activity), inhibition of bacterial growth (in the case of antibacterial activity), reduction of oxidative stress (in the case of anti-oxidative activity), and inhibition of viral replication (in the case of anti-viral activity) .
properties
IUPAC Name |
3,5,7-trimethyl-1-benzofuran-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O3/c1-6-4-7(2)10-9(5-6)8(3)11(15-10)12(13)14/h4-5H,1-3H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJULCINBQBAFTL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)C(=C(O2)C(=O)O)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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